Methyl 2-(3-(methoxymethyl)piperazin-1-yl)pyrimidine-5-carboxylate

• Molecular Formula: C12H18N4O3
• Molecular Weight: 266.30 g/mol
• IUPAC Name: methyl 2-[3-(methoxymethyl)piperazin-1-yl]pyrimidine-5-carboxylate
• InChI: InChI=1S/C12H18N4O3/c1-18-8-10-7-16(4-3-13-10)12-14-5-9(6-15-12)11(17)19-2/h5-6,10,13H,3-4,7-8H2,1-2H3
• InChI Key: GXTYVQAQJAHOBC-UHFFFAOYSA-N
• Canonical SMILES: COCC1CN(CCN1)C2=NC=C(C=N2)C(=O)OC

Description

Methyl 2-(3-(methoxymethyl)piperazin-1-yl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C12H18N4O3 and its molecular weight is 266.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of methyl 2-chloropyrimidine-5-carboxylate (300 mg, 1.74 mmol) in DCM (4.70 mL) was added to a stirred solution of 2-(methoxymethyl)piperazine (226 mg, 1.74 mmol) and N-ethyl-N-propan-2-ylpropan-2-amine (0.752 mL, 4.35 mmol) in DCM (4.00 mL) at 25° C. under nitrogen. The resulting solution was stirred at room temperature for 6 h. The reaction mixture was concentrated and diluted with MeOH. The resulting mixture was filtered. The filtrate was purified by ion exchange chromatography, using a SCX column. The desired product was eluted from the column using 7M NH3/MeOH and fractions were evaporated to dryness to afford methyl 2-(3-(methoxymethyl)piperazin-1-yl)pyrimidine-5-carboxylate (346 mg, 75%) as a yellow solid. This was used directly with no further purification.